4-Chloro-6-(4-fluorophenyl)quinazoline

• Molecular Formula: C14H8ClFN2
• Molecular Weight: 258.68 g/mol
• IUPAC Name: 4-chloro-6-(4-fluorophenyl)quinazoline
• InChI: InChI=1S/C14H8ClFN2/c15-14-12-7-10(3-6-13(12)17-8-18-14)9-1-4-11(16)5-2-9/h1-8H
• InChI Key: CBQNSXJGOYCSOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC3=C(C=C2)N=CN=C3Cl)F

Description

4-Chloro-6-(4-fluorophenyl)quinazoline is a useful research compound. Its molecular formula is C14H8ClFN2 and its molecular weight is 258.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of 4-hydroxy-6-(4-fluorophenyl)-quinazoline (720 mg, 3 mmol) in toluene (20 ml) was added diisopropylethylamine (1.5 ml, 9 mmol) and POCl3 (0.84 ml, 9 mmol). The mixture was refluxed for 1 hour. The solvents were evaporated in vacuo. The residue was redissolved in dichloromethane and the organic layer was washed with ice water till pH 6-7. The combined organic layers were dried over MgSO4 and concentrated to yield the title compound as a yellow solid (700 mg, yield: 90%) was characterized by its mass spectrum as follows: MS (m/z): 259 ([M+H]+, 100).

Synthesis routes and methods II

Procedure details

To a suspension of the product of example 7 (720 mg, 3 mmol) in toluene (20 ml) was added diisopropylethylamine (1.5 ml, 9 mmol) and POCl3 (0.84 ml, 9 mmol). The mixture was refluxed for 1 hour. The solvents were evaporated in vacuo. The residue was redissolved in dichloromethane and the organic layer was washed with ice water till pH 6-7. The combined organic layers were dried over MgSO4 and concentrated to yield the title compound as a yellow solid (700 mg, yield: 90%) which was characterized by its mass spectrum as follows: MS (m/z): 259 ([M+H]+, 100).